Cas no 2680761-98-0 (3-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid)

• Product Name: 3-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid
• CAS No: 2680761-98-0
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5648249
• PubChem ID: 165912648
• Update Time: 2025-05-21

3-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275271
• 2680761-98-0
• 3-(methoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid
• 3-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-3-4-16-9(14)11-5-10(6-11,7-15-2)8(12)13/h3H,1,4-7H2,2H3,(H,12,13)
• InChI Key： MDKIFBDVFUNKBA-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)O)CN(C(=O)OCC=C)C1

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid

3-(Methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic Acid: A Comprehensive Overview

3-(Methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid, identified by the CAS number 2680761-98-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with unique chemical properties. The molecule's structure incorporates a methoxymethyl group, a propenyl ether moiety, and a carboxylic acid functional group, making it a versatile candidate for various applications in drug discovery and development.

The synthesis of this compound involves advanced organic chemistry techniques, including ring-opening reactions and subsequent functional group transformations. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of peptide-based therapeutics. The presence of the propenyl ether group introduces stereochemical complexity, which is crucial for enhancing the compound's biological activity and selectivity.

One of the most promising applications of 3-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid lies in its role as an intermediate in the synthesis of complex cyclic peptides. These peptides are known for their ability to mimic natural biological processes, making them valuable tools in drug design. For instance, researchers have explored its use in constructing peptide-based inhibitors for enzyme targets implicated in various diseases, including cancer and neurodegenerative disorders.

Moreover, the compound's unique structure allows for post-translational modifications, which are essential for optimizing pharmacokinetic properties such as solubility, bioavailability, and stability. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient conjugation with other biomolecules, such as antibodies or nucleic acids.

In terms of pharmacological activity, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammation and immune response. For example, a derivative has been shown to inhibit cyclooxygenase (COX) enzymes with high specificity, suggesting its potential as an anti-inflammatory agent with reduced side effects compared to traditional NSAIDs.

The development of this compound has also been supported by cutting-edge analytical techniques such as NMR spectroscopy and X-ray crystallography. These methods have provided critical insights into its three-dimensional structure and conformational dynamics, which are vital for understanding its interactions with biological targets.

In conclusion, 3-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its versatile structure and potential applications in drug discovery make it a valuable asset for researchers aiming to develop innovative therapeutic agents.